Cas no 1522360-02-6 (2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile)

• Product Name: 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile
• CAS No: 1522360-02-6
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 6528738
• PubChem ID: 83697068
• Update Time: 2025-09-27

2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile
• 1522360-02-6
• EN300-1839881

• Inchi： 1S/C11H11N3/c1-11(2,6-12)8-3-4-9-10(5-8)14-7-13-9/h3-5,7H,1-2H3,(H,13,14)
• InChI Key： OOAKVHXMLKMCAM-UHFFFAOYSA-N
• SMILES： N1C=NC2=CC=C(C=C12)C(C#N)(C)C

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile (CAS No. 1522360-02-6)

2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile, with the CAS number 1522360-02-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a benzodiazole core, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining a methylpropanenitrile moiety with a benzodiazole ring, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for nitrile-containing compounds like 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its heterocyclic framework, which is a common motif in FDA-approved drugs. The compound’s CAS registry number 1522360-02-6 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

The synthesis of 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Its benzodiazole scaffold is known for enhancing binding affinity in target proteins, making it a valuable building block for small-molecule therapeutics. Additionally, its nitrile group offers functionalization opportunities, enabling derivatization for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 1522360-02-6 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to optimize its production, aligning with global trends toward eco-friendly manufacturing. This aligns with frequent search queries like “sustainable synthesis of nitrile derivatives” or “green chemistry in heterocyclic compounds.”

Another hot topic linked to 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile is its potential in cancer research. Preliminary studies suggest its derivatives may exhibit antiproliferative effects, sparking interest in oncology-focused applications. Search engines often highlight terms such as “benzodiazole-based anticancer agents” or “nitrile compounds in drug design,” underscoring the compound’s interdisciplinary appeal.

In summary, 2-(1H-1,3-benzodiazol-5-yl)-2-methylpropanenitrile (CAS 1522360-02-6) represents a critical intersection of chemistry, biology, and materials science. Its structural features and adaptability position it as a key player in advancing pharmaceutical innovations and agrochemical solutions. As research progresses, this compound is likely to remain a focal point for scientists exploring novel therapeutic and industrial applications.